Cas no 1554183-20-8 (2-(5-methoxypyridin-3-yl)-3-methylbutanoic acid)
2-(5-methoxypyridin-3-yl)-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-methoxypyridin-3-yl)-3-methylbutanoic acid
- EN300-1826478
- 1554183-20-8
- AKOS020876429
-
- Inchi: 1S/C11H15NO3/c1-7(2)10(11(13)14)8-4-9(15-3)6-12-5-8/h4-7,10H,1-3H3,(H,13,14)
- InChI Key: GRFSGCKOWWVKHL-UHFFFAOYSA-N
- SMILES: OC(C(C1C=NC=C(C=1)OC)C(C)C)=O
Computed Properties
- Exact Mass: 209.10519334g/mol
- Monoisotopic Mass: 209.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 59.4Ų
2-(5-methoxypyridin-3-yl)-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1826478-0.05g |
2-(5-methoxypyridin-3-yl)-3-methylbutanoic acid |
1554183-20-8 | 0.05g |
$647.0 | 2023-09-19 | ||
| Enamine | EN300-1826478-0.1g |
2-(5-methoxypyridin-3-yl)-3-methylbutanoic acid |
1554183-20-8 | 0.1g |
$678.0 | 2023-09-19 | ||
| Enamine | EN300-1826478-0.25g |
2-(5-methoxypyridin-3-yl)-3-methylbutanoic acid |
1554183-20-8 | 0.25g |
$708.0 | 2023-09-19 | ||
| Enamine | EN300-1826478-0.5g |
2-(5-methoxypyridin-3-yl)-3-methylbutanoic acid |
1554183-20-8 | 0.5g |
$739.0 | 2023-09-19 | ||
| Enamine | EN300-1826478-1.0g |
2-(5-methoxypyridin-3-yl)-3-methylbutanoic acid |
1554183-20-8 | 1g |
$1272.0 | 2023-06-01 | ||
| Enamine | EN300-1826478-2.5g |
2-(5-methoxypyridin-3-yl)-3-methylbutanoic acid |
1554183-20-8 | 2.5g |
$1509.0 | 2023-09-19 | ||
| Enamine | EN300-1826478-5.0g |
2-(5-methoxypyridin-3-yl)-3-methylbutanoic acid |
1554183-20-8 | 5g |
$3687.0 | 2023-06-01 | ||
| Enamine | EN300-1826478-10.0g |
2-(5-methoxypyridin-3-yl)-3-methylbutanoic acid |
1554183-20-8 | 10g |
$5467.0 | 2023-06-01 | ||
| Enamine | EN300-1826478-1g |
2-(5-methoxypyridin-3-yl)-3-methylbutanoic acid |
1554183-20-8 | 1g |
$770.0 | 2023-09-19 | ||
| Enamine | EN300-1826478-5g |
2-(5-methoxypyridin-3-yl)-3-methylbutanoic acid |
1554183-20-8 | 5g |
$2235.0 | 2023-09-19 |
2-(5-methoxypyridin-3-yl)-3-methylbutanoic acid Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 2-(5-methoxypyridin-3-yl)-3-methylbutanoic acid
2-(5-Methoxypyridin-3-yl)-3-methylbutanoic Acid (CAS No. 1554183-20-8): A Comprehensive Overview
The compound 2-(5-methoxypyridin-3-yl)-3-methylbutanoic acid (CAS No. 1554183-20-8) is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its pyridine ring substituted with a methoxy group and a branched carboxylic acid moiety, exhibits a diverse range of biological activities. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of anti-inflammatory, anticancer, and antimicrobial agents.
Structural Analysis and Synthesis
The molecular structure of 2-(5-methoxypyridin-3-yl)-3-methylbutanoic acid is composed of a pyridine ring substituted at the 3-position with a methoxy group and at the 5-position with a 3-methylbutanoic acid group. This arrangement imparts unique electronic and steric properties to the molecule, making it an attractive candidate for further chemical modifications. The synthesis of this compound involves multi-step reactions, including nucleophilic substitutions, oxidations, and reductions. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for studying stereochemical effects on biological activity.
Biological Activities and Applications
Recent research has demonstrated that 2-(5-methoxypyridin-3-yl)-3-methylbutanoic acid exhibits potent anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). In vitro studies have shown that this compound significantly reduces inflammation in macrophage cell lines, suggesting its potential as a therapeutic agent for inflammatory diseases such as arthritis and inflammatory bowel disease.
In the context of oncology, this compound has been found to induce apoptosis in various cancer cell lines, including breast, colon, and lung cancer cells. Mechanistic studies reveal that it activates caspase pathways and modulates mitochondrial function, leading to programmed cell death. These findings underscore its potential as a novel anticancer drug candidate.
Additionally, 2-(5-methoxypyridin-3-yl)-3-methylbutanoic acid has shown promising antimicrobial activity against Gram-positive and Gram-negative bacteria. Its ability to disrupt bacterial membranes and inhibit biofilm formation makes it a valuable asset in the development of new antibiotics to combat multidrug-resistant infections.
Chemical Properties and Stability
The physical properties of 2-(5-methoxypyridin-3-yl)-3-methylbutanoic acid include a melting point of approximately 140°C and a solubility profile that favors hydrophilic environments due to the presence of polar functional groups. The compound is stable under neutral conditions but may undergo hydrolysis under strong acidic or basic conditions. Recent studies have explored its stability under various storage conditions, revealing that it retains its potency for up to two years when stored at room temperature in an air-tight container.
Synthesis Optimization and Scalability
The synthesis of 2-(5-methoxypyridin-3-yl)-3-methylbutanoic acid has been optimized to enhance yield and reduce production costs. Researchers have developed scalable routes that utilize readily available starting materials and mild reaction conditions. For instance, the use of microwave-assisted synthesis has significantly accelerated reaction times while maintaining high purity levels. These advancements pave the way for large-scale production of this compound for pharmaceutical applications.
Safety Profile and Environmental Impact
Preliminary toxicological studies indicate that 2-(5-methoxypyridin-3-yl)-3-methylbutanoic acid has low acute toxicity when administered orally or intravenously. However, long-term toxicity studies are currently underway to assess its safety profile comprehensively. From an environmental perspective, this compound is biodegradable under aerobic conditions, making it an eco-friendly option for pharmaceutical use.
In conclusion, 2-(5-methoxypyridin-3-yl)-3-methylbutanoic acid (CAS No. 1554183-20-8) represents a versatile compound with significant potential in drug development. Its unique structure, coupled with promising biological activities, positions it as a valuable tool in addressing unmet medical needs across various therapeutic areas.
1554183-20-8 (2-(5-methoxypyridin-3-yl)-3-methylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)